![molecular formula C5H14Cl2N2 B016457 (S)-3-Aminopiperidine dihydrochloride CAS No. 334618-07-4](/img/structure/B16457.png)
(S)-3-Aminopiperidine dihydrochloride
Overview
Description
-(S)-3-Aminopiperidine dihydrochloride, also known as S-3Amino, is an organic compound with a molecular formula of C5H12Cl2N2. It is a white crystalline solid that is soluble in water and has a molecular weight of 177.05 g/mol. S-3Amino has a variety of uses in scientific research and laboratory experiments, making it an important compound in the scientific community.
Scientific Research Applications
Synthesis and Pharmaceutical Importance : One study describes a one-pot synthesis method for 3-azidopiperidines and 3-aminopiperidines, highlighting their importance in pharmaceutical and biological applications due to their regioselectivity (Ortiz, Kang, & Wang, 2014).
Synthesis Process : Another research focuses on synthesizing (R)-3-aminopiperidine dihydrochloride from ethyl nipecotate, achieving a yield of 43.1%. The process involves chiral separation, Boc protection, aminolysis, Hofmann rearrangement, and deprotection into hydrochloride (Jiang, 2015).
Enantiomerically Pure Compounds : Research on the synthesis of enantiomerically pure trans-(3R,4R)-4-aminopiperidin-3-ols through the reaction of (3R,4S)-3,4-epoxypiperidine with amines was conducted, demonstrating potential for biological activity (Grishina et al., 2011).
Primary Amine Preparation : A study presented a simple electrolytic reduction method for preparing 3-aminomethylpyridine dihydrochloride, useful for the preparation of primary amines (Krishnan, Raghupathy, & Udupa, 1978).
Versatile Building Blocks : Orthogonally protected 3,7-diazabicyclo [4.1.0] heptane is described as a versatile building block for the synthesis of 4-substituted 3-aminopiperidines, indicating high potential for biological activity (Schramm, Pavlova, Hoenke, & Christoffers, 2009).
Efficient Synthesis for Biological Activity : A method for efficient synthesis of 3-aminopiperidines using XtalFluor-E and tetrabutylammonium azide was developed, showcasing a wide range of biological activity (Cochi, Pardo, & Cossy, 2012).
Drug Design Insights : A study on the metabolism of 4-aminopiperidine drugs by Cytochrome P450s provided molecular and quantum mechanical insights, aiding drug design through optimized drug metabolism (Sun & Scott, 2011).
properties
IUPAC Name |
(3S)-piperidin-3-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2.2ClH/c6-5-2-1-3-7-4-5;;/h5,7H,1-4,6H2;2*1H/t5-;;/m0../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGPNYXIOFZLNKW-XRIGFGBMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CNC1)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40584854 | |
Record name | (3S)-Piperidin-3-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
334618-07-4 | |
Record name | (3S)-Piperidin-3-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 334618-07-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about the synthesis method described in the research paper?
A1: The research paper [] outlines a novel method for preparing enantiomerically pure (S)-3-Aminopiperidine dihydrochloride. This is significant because obtaining a single enantiomer of a chiral molecule like 3-Aminopiperidine can be crucial for pharmaceutical applications. Different enantiomers can have different biological activities, and in some cases, one enantiomer may have undesirable side effects. The described method utilizes a chiral auxiliary, (S)-tert-butanesulfinyl amide, to control the stereochemistry of the product during synthesis, leading to the desired (S)-enantiomer with high purity.
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